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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) sulfide

Cat. No.: B1581568

An In-depth Technical Guide to Bis(2-mercaptoethyl) sulfide: Chemical Properties and
Structure

Abstract

Bis(2-mercaptoethyl) sulfide, also known by its IUPAC name 2-(2-
sulfanylethylsulfanyl)ethanethiol, is a dithiol compound with the molecular formula CaH10Ss.[1]
[2] It is a colorless liquid characterized by a strong, unpleasant odor.[1][3] This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
synthesis methodologies, and key applications, tailored for researchers, scientists, and
professionals in drug development. The presence of two terminal thiol (-SH) groups and a
central thioether linkage makes it a significant building block in coordination chemistry and
organic synthesis.[1]

Chemical Structure and Identification

Bis(2-mercaptoethyl) sulfide is an acyclic organic molecule featuring a pentane backbone
with sulfur atoms at positions 1, 3, and 5, where the terminal sulfurs are protonated to form thiol
groups. The molecule is achiral.[2]

Key identifiers for this compound are listed below:

¢ |[UPAC Name: 2-(2-sulfanylethylsulfanyl)ethanethiol[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1581568?utm_src=pdf-interest
https://www.benchchem.com/product/b1581568?utm_src=pdf-body
https://www.benchchem.com/product/b1581568?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://precision.fda.gov/ginas/app/ui/substances/d367ecad-5526-4837-8e9a-1fd6cbbdc616
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/bis-2-mercaptoethyl-sulfide-cas-3570-55-6-item-139809.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1581568?utm_src=pdf-body
https://precision.fda.gov/ginas/app/ui/substances/d367ecad-5526-4837-8e9a-1fd6cbbdc616
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-mercaptoethyl_-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« CAS Number: 3570-55-6[1][4][5][6]

e Molecular Formula: CaH10S3[1][2]

e Molecular Weight: 154.32 g/mol [1][2]

« SMILES: C(CSCCS)S[2][4]

« InChIKey: KSIBMDCFYZKAFH-UHFFFAOYSA-N[2][4]

e Synonyms: 3-Thia-1,5-pentanedithiol, 2,2'-Thiodiethanethiol, 2-Mercaptoethyl sulfide, 2,2'-
Dimercaptodiethyl sulfide.[1][4]

Physicochemical Properties

Bis(2-mercaptoethyl) sulfide is a colorless liquid at room temperature.[1] Its key physical and
chemical properties are summarized in the table below. It is generally insoluble in water but
soluble in various organic solvents such as alcohol, ether, toluene, dioxane, and chloroform.

Property Value Reference
Appearance Clear colorless liquid [1]
Melting Point -11°C [1]
Boiling Point 135-136 °C at 10 mm Hg [11[5]16]
Density 1.183 g/mL at 25 °C [1][5][6]
Flash Point 195 °F (90.5 °C) [11[3]
Refractive Index (n20/D) 1.5961 [1][5][6]
Vapor Pressure 0.61 Paat 20 °C [1]
Water Solubility 62.0 mg/L at 20 °C (Difficult to (1176}
mix)
pKa 9.47 £ 0.10 (Predicted) [1]

Experimental Protocols: Synthesis
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A common and industrially applicable method for synthesizing Bis(2-mercaptoethyl) sulfide
involves a two-step reaction starting from thiodiglycol and thiourea.[7] This approach is favored
due to readily available starting materials, high yield, and more environmentally friendly
conditions compared to other methods.[7]

3.1. Synthesis Workflow

The overall workflow for the synthesis is depicted below.

Reactants

Reaction Steps

Purification Final Product

H>H>| Bis(2-mercaptoethyl) sulfide

Thiourea

-
Thiodiglycol

Step 1: Substitution
(Formation of Isothiouronium Salt)

Step 2: Alkaline Hydrolysis

Click to download full resolution via product page
Caption: Synthesis workflow for Bis(2-mercaptoethyl) sulfide.
3.2. Detailed Methodology

The synthesis process is divided into two main stages: substitution to form an intermediate salt
and subsequent alkaline hydrolysis.[7]

e Step 1: Substitution Reaction (Salt Formation)

o

Charge a reaction vessel with thiodiglycol and thiourea.

[¢]

Add an acidic catalyst (e.g., hydrochloric acid, sulfuric acid).

[e]

Heat the mixture to initiate the substitution reaction, leading to the formation of an
isothiouronium salt intermediate.

[¢]

The reaction is typically carried out for several hours until completion, which can be
monitored by techniques like TLC or HPLC.

o Step 2: Alkaline Hydrolysis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1581568?utm_src=pdf-body
https://patents.google.com/patent/CN102531977A/en
https://patents.google.com/patent/CN102531977A/en
https://www.benchchem.com/product/b1581568?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581568?utm_src=pdf-body
https://patents.google.com/patent/CN102531977A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o To the vessel containing the intermediate salt, add an aqueous solution of a base (e.g.,
sodium hydroxide, potassium carbonate).

o Heat the reaction mixture, preferably within a temperature range of 55 to 85 °C, with an
optimal range of 60-65 °C.[7] This step hydrolyzes the salt to yield the crude Bis(2-
mercaptoethyl) sulfide.

o After hydrolysis, the organic layer containing the product is separated from the aqueous
layer.

e Step 3: Purification
o The crude product is purified by vacuum distillation.

o An antioxidant, such as Butylated hydroxytoluene (BHT), may be added to the crude
product before distillation to prevent oxidation.[7]

o The final product is collected as a high-purity, colorless liquid.

Applications in Research and Development

The unique structure of Bis(2-mercaptoethyl) sulfide, with its flexible thioether backbone and
reactive thiol end groups, makes it a valuable reagent in several fields.

o Coordination Chemistry: It serves as a ligand in the synthesis of novel polynuclear gold(l)
phosphine complexes, which have potential applications in catalysis, sensing, and materials
science.[1]

» Analytical Chemistry: It is utilized for the extraction and subsequent photometric
determination of nickel (Ni).[1][6] It also participates in color reactions with various metals,
allowing for their qualitative and quantitative analysis in environmental and industrial
samples.[1]

o Organic Synthesis: It is a key intermediate for creating more complex sulfur-containing
molecules like thioesters, sulfoxides, and sulfones.[7]

Safety and Handling
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Bis(2-mercaptoethyl) sulfide is a hazardous chemical that requires careful handling in a well-

ventilated area, preferably a fume hood.[8]

GHS Hazards: The compound is classified as harmful or toxic if swallowed, harmful if
inhaled, and may cause skin and serious eye irritation.[4] It can also cause an allergic skin
reaction.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[8]

Handling Precautions: Avoid contact with skin, eyes, and clothing. Keep away from heat,
sparks, and open flames.[8] It is air-sensitive and should be stored under an inert gas
atmosphere in a cool, dark, and well-ventilated place.[9]

First Aid: In case of contact, immediately flush the affected area with copious amounts of
water. If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek immediate
medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581568#bis-2-mercaptoethyl-sulfide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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